(2-Methylpropyl)[1-(pyridin-3-YL)ethyl]amine

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 2-methyl-N-(1-pyridin-3-ylethyl)propan-1-amine
• InChI: InChI=1S/C11H18N2/c1-9(2)7-13-10(3)11-5-4-6-12-8-11/h4-6,8-10,13H,7H2,1-3H3
• InChI Key: JXMFHMZBWYCGIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(C)C1=CN=CC=C1

Description

(2-Methylpropyl)[1-(pyridin-3-yl)ethyl]amine is a secondary amine featuring a pyridin-3-yl substituent and a branched 2-methylpropyl (isobutyl) group. Its molecular formula is inferred as C₁₁H₁₈N₂ (based on structural similarity to ), with a molecular weight of approximately 178.3 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylpropyl)[1-(pyridin-3-YL)ethyl]amine typically involves the reaction of 3-pyridinecarboxaldehyde with isobutylamine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium triacetoxyborohydride or sodium cyanoborohydride .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

(2-Methylpropyl)[1-(pyridin-3-YL)ethyl]amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, especially at the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield N-oxides, while substitution reactions can produce various substituted pyridine derivatives .

Scientific Research Applications

(2-Methylpropyl)[1-(pyridin-3-YL)ethyl]amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (2-Methylpropyl)[1-(pyridin-3-YL)ethyl]amine involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may interact with enzymes or receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Observations :

• Aromatic vs.
• Sulfur vs.
• Complexity of Substituents : Piperidine-containing amines (e.g., ) exhibit rigid cyclic structures, influencing conformational flexibility and biological target selectivity.

Physicochemical Properties

Property	Target Compound	Methyl(2-methylpropyl)amine	N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine
Melting Point	Estimated 80–110°C*	Likely liquid at RT	104–107°C
Solubility	Moderate in polar solvents	High in water/ethanol	Low in water (hydrophobic pyrazole)
Lipophilicity (LogP)	~2.5 (estimated)	~1.2	~3.0

*Inferred from pyridine-containing analogs .

Discussion :

• The pyridin-3-yl group increases melting points compared to aliphatic amines (e.g., ) due to enhanced intermolecular interactions.
• Lipophilicity is higher in the target compound than in methyl(2-methylpropyl)amine, suggesting better membrane permeability but lower aqueous solubility.

Notes

Data Limitations : Direct experimental data for the target compound is sparse; properties are inferred from structural analogs .

Synthesis Variability : Yields for pyridine-functionalized amines are often lower than for aliphatic analogs due to steric and electronic challenges .

Contradictions : (PubChem entry) was inaccessible, necessitating reliance on indirect sources.